tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate
• InChI: InChI=1S/C10H19NO3/c1-7(12)8-5-11(6-8)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key: FOEGASXWOTWMKN-ZETCQYMHSA-N
• Canonical SMILES: CC(C1CN(C1)C(=O)OC(C)(C)C)O
• Isomeric SMILES: C[C@@H](C1CN(C1)C(=O)OC(C)(C)C)O
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• CAS RN: 2166085-24-9

Description

“tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate” is a chemical compound with the CAS Number: 2166085-24-9. It has a molecular weight of 201.27. The compound is typically stored at 4°C and has a physical form of oil.

Synthesis Analysis

The synthesis of azetidines, which includes “tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate”, has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols. A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines occurs under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium.

Molecular Structure Analysis

The InChI code for “tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate” is 1S/C9H17NO3/c1-9(2,3)13-8(12)10-4-7(5-10)6-11/h7,11H,4-6H2,1-3H3. The InChI key is HXRDRJKAEYHOBB-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate” is an oil-like substance. It is stored at 4°C. The compound has a molecular weight of 201.27.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word for this compound is “Warning” and the hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by “tert-Butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate” are currently unknown . Understanding the pathways affected by this compound and their downstream effects would provide valuable insights into its potential therapeutic applications.

Synthesis routes and methods I

Procedure details

A stirred solution of 33-4 (0.96 g, 3.9 mmol) in ether (20 mL) at ambient temperature was treated with LiBH4 (0.34 g, 15.8 mmol) then heated to 55° C. After 45 min the cooled reaction was quenched with 5% KHSO4 (10 mL) and then diluted with EtOAc. The organic phase was washed with 5% KHSO4 and brine, dried (MgSO4), and concentrated to give 33-5 (0.79 g) as a colorless oil. Rf 0.46 (silica, EtOAc).

Synthesis routes and methods II

Procedure details

To a 100 ml round bottom flask was added tert-butyl 3-acetylazetidine-1-carboxylate (2.06, 10.3 mmol) and 30 ml MeOH. NaBH4 (0.403 g, 10.6 mmol) was added in portions. The resulting reaction mixture was stirred at room temperature for 15 minutes. The volatiles were removed under vacuum. The residue was treated with 50 ml 10% KOH and extracted with 2×50 ml ethyl acetate. The organics were combined and dried over sodium sulfate, filtered and concentrated. The residue was purified on silica gel column eluted with 1:4 to 1:2 E/H to give 2.06 g desired product as colorless oil.